Cas no 1209664-57-2 (4-(benzyloxy)-1-(4-fluorophenyl)-N-propyl-1H-pyrazole-3-carboxamide)

• Product Name: 4-(benzyloxy)-1-(4-fluorophenyl)-N-propyl-1H-pyrazole-3-carboxamide
• CAS No: 1209664-57-2
• MF: C₂₀H₂₀FN₃O₂
• MW: 353.390108108521
• CID: 5472909
• PubChem ID: 45529605
• Update Time: 2025-05-22

4-(benzyloxy)-1-(4-fluorophenyl)-N-propyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-1-(4-fluorophenyl)-N-propyl-1H-pyrazole-3-carboxamide
• 1209664-57-2
• 1-(4-fluorophenyl)-4-phenylmethoxy-N-propylpyrazole-3-carboxamide
• F5069-0443

• Inchi： 1S/C20H20FN3O2/c1-2-12-22-20(25)19-18(26-14-15-6-4-3-5-7-15)13-24(23-19)17-10-8-16(21)9-11-17/h3-11,13H,2,12,14H2,1H3,(H,22,25)
• InChI Key： OOZXFYZTVPNLTO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(C(NCCC)=O)=N1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 353.15395505g/mol
• Monoisotopic Mass: 353.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 56.2Ų

Additional information on 4-(benzyloxy)-1-(4-fluorophenyl)-N-propyl-1H-pyrazole-3-carboxamide

4-(Benzyloxy)-1-(4-Fluorophenyl)-N-Propyl-1H-Pyrazole-3-Carboxamide: A Comprehensive Overview

4-(Benzyloxy)-1-(4-Fluorophenyl)-N-Propyl-1H-Pyrazole-3-Carboxamide, commonly referred to by its CAS number 1209664-57-2, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure incorporates a pyrazole ring, a benzyloxy group, a fluorophenyl substituent, and a propylamine moiety, all of which contribute to its unique properties and functional characteristics.

The synthesis of this compound involves a series of carefully designed multi-step reactions, including nucleophilic substitutions, coupling reactions, and cyclization processes. Recent advancements in synthetic methodology have enabled chemists to optimize the synthesis pathway, improving both yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the pyrazole ring while maintaining high stereochemical control. Such innovations highlight the importance of continuous research in organic synthesis to meet the growing demand for complex molecules in drug discovery.

The pharmacological profile of 4-(Benzyloxy)-1-(4-Fluorophenyl)-N-Propyl-1H-Pyrazole-3-Carboxamide has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways, particularly those involved in inflammation and oxidative stress. One notable finding is its ability to inhibit key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest that the compound may hold promise as a therapeutic agent for conditions like Alzheimer's disease and other neurodegenerative disorders.

In addition to its enzymatic inhibitory properties, this compound has also shown potential in modulating ion channels and receptor systems. For example, studies have indicated that it can interact with voltage-gated sodium channels, which are critical targets for pain management. This dual functionality underscores the compound's versatility and positions it as a valuable tool in drug development pipelines targeting multiple therapeutic areas.

The structural features of 4-(Benzyloxy)-1-(4-Fluorophenyl)-N-Propyl-1H-Pyrazole-3-Carboxamide play a crucial role in its biological activity. The benzyloxy group introduces hydroxyl functionality, which can enhance solubility and bioavailability. The fluorophenyl substituent contributes to electronic effects that stabilize certain conformations of the molecule, potentially enhancing its binding affinity to target proteins. Furthermore, the propylamine moiety introduces a degree of lipophilicity that may facilitate membrane penetration and intracellular delivery.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that the pyrazole ring adopts a specific conformation that allows for optimal binding within enzyme active sites. Additionally, quantum mechanical calculations have shed light on the electronic distribution within the molecule, highlighting regions of high electron density that are critical for hydrogen bonding and π-interactions with target proteins.

The development of analogs based on this compound has also been an area of active research. By modifying substituents at various positions on the pyrazole ring or altering the length and functionality of side chains, researchers have been able to fine-tune pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). For example, replacing the propylamine group with alternative alkyl chains or introducing additional functional groups has led to compounds with improved stability and reduced toxicity profiles.

In conclusion, 4-(Benzyloxy)-1-(4-Fluorophenyl)-N-Propyl-1H-Pyrazole-3-Carboxamide represents a fascinating example of how modern chemical synthesis and pharmacological research can converge to create molecules with significant therapeutic potential. Its unique structure, coupled with advanced synthetic methodologies and computational tools, positions it as a promising candidate for future drug development efforts across multiple disease areas.